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A Comparative Analysis of Sublimation Fastness
in Dispersol Dyes
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the sublimation fastness of Dispersol dyes

against other commercially available disperse dyes. Sublimation fastness is a critical property

for textiles, particularly those subjected to high temperatures during processing (heat setting,

pleating) or end-use (ironing, storage in warm climates). It measures the resistance of a dye to

vaporize from a solid state when heated, which can lead to color loss and staining of adjacent

materials.[1][2][3] This guide presents quantitative data, detailed experimental protocols, and

visual representations to aid in the selection of appropriate dyes for specific applications.

Comparative Performance Data
The sublimation fastness of disperse dyes is influenced by several factors, including their

molecular weight, chemical structure (e.g., azo or anthraquinone), and energy level (low,

medium, or high).[4][5] Dyes with higher molecular weights and higher energy levels generally

exhibit better sublimation fastness.[6] Anthraquinone-based dyes are also often noted for their

superior fastness properties compared to many azo dyes.[4][7]

The following table summarizes the sublimation fastness ratings of selected Dispersol and

other disperse dyes on polyester fabric. The ratings are based on the standard grey scale for
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staining, where 1 indicates severe staining and 5 indicates no staining.[8][9][10]

Dye Name C.I. Name
Chemical
Class

Energy
Level

Sublimation
Fastness
(Staining) at
180°C

Sublimation
Fastness
(Color
Change) at
180°C

Dispersol

Red B-3B

Disperse Red

11

Anthraquinon

e
Medium 3[11] 4-5[11]

-
Disperse Red

82
Azo High 4[11] Not Available

Dispersol

Blue XF
- - High

Good to

Excellent[12]
-

Dispersol

Yellow B-6G

Disperse

Yellow 114
- High 5[13] 5[13]

-
Disperse

Blue 60

Anthraquinon

e
High Superior[14] -

-
Disperse

Blue SF-R
- High 4-5[15] -

-
Disperse

Yellow 64
- - - -

-
Disperse

Yellow 7
- Medium 3[16] -

Note: The data presented is a synthesis from multiple sources and may vary depending on the

specific dyeing process, substrate, and testing conditions.

Experimental Protocols
The sublimation fastness of disperse dyes is typically evaluated using standardized test

methods such as ISO 105-P01 or AATCC Test Method 117.[9][17][18][19][20][21][22][23]
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Principle of the Test
A dyed textile specimen is placed in contact with an undyed fabric and subjected to a specific

temperature and pressure for a set duration in a heating device.[21] The subsequent change in

color of the specimen and the degree of staining on the undyed fabric are then assessed using

a standard grey scale.[8][10]

Apparatus and Materials
Heating device (e.g., Scorch Tester, Sublimation Fastness Tester) capable of maintaining a

uniform temperature and pressure.[20]

Standard undyed white polyester fabric for staining assessment.[9]

Grey Scale for assessing color change (ISO 105-A02) and staining (ISO 105-A03).[10][24]

[25]

Color matching cabinet with a standardized light source.

Dyed and undyed fabric specimens.

Step-by-Step Procedure (based on ISO 105-P01 / AATCC
117)

Sample Preparation: Cut a specimen of the dyed textile to the required dimensions (e.g., 40

mm x 100 mm).[9] Prepare a piece of standard undyed white polyester fabric of the same

size.

Composite Specimen Assembly: Place the dyed specimen between two pieces of the

undyed white polyester fabric, creating a composite sample.[11]

Heating: Preheat the heating device to the specified test temperature (e.g., 150°C, 180°C, or

210°C).[9] Place the composite specimen in the heating device and apply a controlled

pressure (typically 4±1 kPa) for a specific duration (e.g., 30 seconds).[19][20]

Cooling and Conditioning: After the heating period, remove the composite specimen and

allow it to cool at room temperature. Condition the specimens in a standard atmosphere

(e.g., 20±2°C and 65±2% relative humidity) for at least 4 hours before evaluation.[2]
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Evaluation:

Color Change: In a color matching cabinet, compare the treated dyed specimen with an

untreated sample of the same material using the Grey Scale for assessing color change.

Assign a rating from 1 (major change) to 5 (no change).[8][11]

Staining: Evaluate the degree of color transfer to the undyed white polyester fabric using

the Grey Scale for assessing staining. Assign a rating from 1 (severe staining) to 5 (no

staining).[8][11]

Visualizing Key Concepts
To better understand the processes and classifications discussed, the following diagrams have

been generated using Graphviz.
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Caption: Experimental workflow for sublimation fastness testing.
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Disperse Dye Classification by Energy Level
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Caption: Classification of disperse dyes by energy level and its relation to sublimation fastness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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